Cas no 835616-76-7 (Cyclohexanecarboxylic acid, 2-(2-methyl-1-oxopropyl)-, (1R,2S)-rel-)

• Product Name: Cyclohexanecarboxylic acid, 2-(2-methyl-1-oxopropyl)-, (1R,2S)-rel-
• CAS No: 835616-76-7
• MF: C₁₁H₁₈O₃
• MW: 198.258823871613
• CID: 669433
• Update Time: 2024-02-03

Cyclohexanecarboxylic acid, 2-(2-methyl-1-oxopropyl)-, (1R,2S)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 2-(2-methyl-1-oxopropyl)-, (1R,2S)-rel-

• Inchi： 1S/C11H18O3/c1-7(2)10(12)8-5-3-4-6-9(8)11(13)14/h7-9H,3-6H2,1-2H3,(H,13,14)/t8-,9+/m0/s1
• InChI Key： UUUSBNUPHCWAIF-DTWKUNHWSA-N
• SMILES： [C@@H]1(C(O)=O)CCCC[C@@H]1C(=O)C(C)C

Experimental Properties

• Density: 1.081±0.06 g/cm3(Predicted)
• Boiling Point: 333.7±35.0 °C(Predicted)
• pka: 4.34±0.44(Predicted)